![molecular formula C21H26N2O6S2 B299597 Ethyl 1,4-bis[(4-methylphenyl)sulfonyl]-2-piperazinecarboxylate](/img/structure/B299597.png)
Ethyl 1,4-bis[(4-methylphenyl)sulfonyl]-2-piperazinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 1,4-bis[(4-methylphenyl)sulfonyl]-2-piperazinecarboxylate, also known as MBP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MBP belongs to the class of piperazinecarboxylate compounds and has been found to exhibit various biological activities.
Mechanism of Action
The mechanism of action of Ethyl 1,4-bis[(4-methylphenyl)sulfonyl]-2-piperazinecarboxylate is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes or proteins involved in the development of various diseases. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. This compound has also been found to inhibit the activity of matrix metalloproteinases (MMPs), which are involved in the degradation of extracellular matrix proteins.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been found to inhibit the production of inflammatory mediators, such as prostaglandins and cytokines. This compound has also been found to inhibit the proliferation of cancer cells and induce apoptosis. In addition, this compound has been found to protect against neurodegeneration and oxidative stress.
Advantages and Limitations for Lab Experiments
Ethyl 1,4-bis[(4-methylphenyl)sulfonyl]-2-piperazinecarboxylate has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it exhibits various biological activities. However, there are also limitations to using this compound in lab experiments. This compound has low solubility in water, which may limit its use in certain assays. In addition, the mechanism of action of this compound is not fully understood, which may limit its use in mechanistic studies.
Future Directions
There are several future directions for the study of Ethyl 1,4-bis[(4-methylphenyl)sulfonyl]-2-piperazinecarboxylate. One direction is to investigate the potential use of this compound in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another direction is to investigate the potential use of this compound in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Further studies are also needed to elucidate the mechanism of action of this compound and to optimize its pharmacological properties.
Synthesis Methods
The synthesis of Ethyl 1,4-bis[(4-methylphenyl)sulfonyl]-2-piperazinecarboxylate involves the reaction of piperazine with 4-methylbenzenesulfonyl chloride in the presence of a base, followed by the reaction with ethyl chloroformate. The resulting product is then purified using column chromatography. The yield of this compound is approximately 60%.
Scientific Research Applications
Ethyl 1,4-bis[(4-methylphenyl)sulfonyl]-2-piperazinecarboxylate has been extensively studied for its potential therapeutic applications in various diseases. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-cancer activities. This compound has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and multiple sclerosis.
Properties
Molecular Formula |
C21H26N2O6S2 |
---|---|
Molecular Weight |
466.6 g/mol |
IUPAC Name |
ethyl 1,4-bis-(4-methylphenyl)sulfonylpiperazine-2-carboxylate |
InChI |
InChI=1S/C21H26N2O6S2/c1-4-29-21(24)20-15-22(30(25,26)18-9-5-16(2)6-10-18)13-14-23(20)31(27,28)19-11-7-17(3)8-12-19/h5-12,20H,4,13-15H2,1-3H3 |
InChI Key |
NOUSMLMZKBDRAG-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1CN(CCN1S(=O)(=O)C2=CC=C(C=C2)C)S(=O)(=O)C3=CC=C(C=C3)C |
Canonical SMILES |
CCOC(=O)C1CN(CCN1S(=O)(=O)C2=CC=C(C=C2)C)S(=O)(=O)C3=CC=C(C=C3)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.